Cas no 157581-09-4 (4-(2-Biphenyl)-1-butene)

• Product Name: 4-(2-Biphenyl)-1-butene
• CAS No: 157581-09-4
• MF: C₁₆H₁₆
• MW: 208.298244476318
• MDL: MFCD09801139
• CID: 1335982
• PubChem ID: 20145620
• Update Time: 2025-04-20

4-(2-Biphenyl)-1-butene Chemical and Physical Properties

Names and Identifiers

• 1-but-3-enyl-2-phenylbenzene
• LogP
• 4-(2-Biphenyl)-1-butene
• 2-But-3-enylbiphenyl
• MFCD09801139
• 157581-09-4
• AKOS016016878
• DTXSID00602942
• 2-(But-3-en-1-yl)-1,1'-biphenyl

• MDL： MFCD09801139
• Inchi： 1S/C16H16/c1-2-3-9-14-12-7-8-13-16(14)15-10-5-4-6-11-15/h2,4-8,10-13H,1,3,9H2
• InChI Key： IOTSUPCKXFUGPA-UHFFFAOYSA-N
• SMILES： C1(C=CC=CC=1C1C=CC=CC=1)CCC=C

Computed Properties

• Exact Mass: 208.12528
• Monoisotopic Mass: 208.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives